![molecular formula C23H22ClN5O3S B2985466 N-(3-chloro-2-methylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide CAS No. 1105208-92-1](/img/structure/B2985466.png)
N-(3-chloro-2-methylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
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Description
N-(3-chloro-2-methylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H22ClN5O3S and its molecular weight is 483.97. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The synthesis of novel heterocyclic compounds, including thiazolo[4,5-d]pyridazinones, has been explored for their potential in vivo analgesic and anti-inflammatory activities. These compounds are synthesized through reactions involving aminosubstituted-thiazol-4-carboxylates with hydrazine, characterized by spectroscopic techniques, and tested for their biological activities (Demchenko et al., 2015).
Antimicrobial and Anticancer Applications
Research into the pharmaceutical market reflected by patents reveals the development of compounds with various biological activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic properties. These compounds, featuring heterocyclic structures similar to the query compound, demonstrate the wide-ranging potential of such molecules in drug development and therapeutic applications (Habernickel, 2002).
Chemical Structure and Pharmacological Evaluation
The design and synthesis of derivatives based on heterocyclic compounds, such as those containing the furan-2-yl and piperazine units, have been evaluated for their antidepressant and antianxiety activities. These studies involve complex synthetic pathways and pharmacological testing to identify potential therapeutic benefits (Kumar et al., 2017).
Utility in Drug Discovery
Explorations into the utility of chloroacetonitrile for constructing novel pyrazole and thiazole derivatives highlight the versatility of heterocyclic chemistry in generating compounds with potential pharmacological applications. Such research underscores the continuous innovation in synthesizing compounds that might serve as leads in drug discovery processes (Khalil et al., 2017).
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-[7-(furan-2-yl)-4-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN5O3S/c1-14-15(24)7-5-8-16(14)25-18(30)13-29-22(31)20-21(19(27-29)17-9-6-12-32-17)33-23(26-20)28-10-3-2-4-11-28/h5-9,12H,2-4,10-11,13H2,1H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRAUOKCOSKXQBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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